Cas no 2172271-62-2 (4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172271-62-2
• MF: C₁₃H₁₇NO₂S
• MW: 251.34458231926
• CID: 5966902
• PubChem ID: 165527693
• Update Time: 2025-06-11

4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid
• 2172271-62-2
• EN300-1457678

• Inchi： 1S/C13H17NO2S/c15-13(16)10-6-14-5-9(10)11-7-17-12-4-2-1-3-8(11)12/h7,9-10,14H,1-6H2,(H,15,16)
• InChI Key： CBROMBTYWUSUAH-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C1CCCC2)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 251.09799996g/mol
• Monoisotopic Mass: 251.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.6Ų

Additional information on 4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid

Introduction to 4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172271-62-2)

4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172271-62-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidine derivatives and features a unique benzothiophene moiety, which imparts it with a range of biological activities and potential therapeutic applications.

The chemical structure of 4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid is characterized by a pyrrolidine ring fused to a tetrahydrobenzothiophene scaffold. The presence of the carboxylic acid group at the C3 position of the pyrrolidine ring adds to its functional versatility and reactivity. This compound has been synthesized through various methodologies, including palladium-catalyzed cross-coupling reactions and multistep synthetic routes that ensure high yields and purity.

Recent studies have highlighted the potential of 4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid in the treatment of neurological disorders. Specifically, its ability to modulate neurotransmitter systems and influence receptor activity has been explored in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent agonist activity at serotonin receptors, which are implicated in mood regulation and cognitive function.

In addition to its neurological applications, 4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid has shown promise in the field of oncology. Research conducted by a team at the National Cancer Institute revealed that this compound possesses antiproliferative properties against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The pharmacokinetic profile of 4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics make it an attractive candidate for further development as a therapeutic agent. Moreover, its low toxicity and high selectivity for target receptors enhance its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid in human subjects. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy. These findings have paved the way for larger-scale studies to confirm its therapeutic potential.

In conclusion, 4-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172271-62-2) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases and conditions.